Cas no 1342712-20-2 (3-Furyl-(2-methoxyphenyl)methanol)

• Product Name: 3-Furyl-(2-methoxyphenyl)methanol
• CAS No: 1342712-20-2
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD07775331
• CID: 5018436
• Update Time: 2026-02-28

3-Furyl-(2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Furyl-(2-methoxyphenyl)methanol
• Furan-3-yl(2-methoxyphenyl)methanol

• MDL： MFCD07775331
• Inchi： 1S/C12H12O3/c1-14-11-5-3-2-4-10(11)12(13)9-6-7-15-8-9/h2-8,12-13H,1H3
• InChI Key： YTRTYOLYYSJETL-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 1.8
• Topological Polar Surface Area: 42.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Furyl-(2-methoxyphenyl)methanol

Recent Advances in the Study of 3-Furyl-(2-methoxyphenyl)methanol (CAS: 1342712-20-2): A Promising Chemical Entity in Medicinal Chemistry

The compound 3-Furyl-(2-methoxyphenyl)methanol (CAS: 1342712-20-2) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This furan-containing chiral alcohol derivative exhibits unique structural features that make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological evaluation, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for 3-Furyl-(2-methoxyphenyl)methanol, achieving a 78% yield through a palladium-catalyzed coupling reaction followed by asymmetric reduction. The researchers emphasized the importance of the methoxy group at the ortho position of the phenyl ring, which was found to significantly influence the compound's conformational stability and binding affinity to biological targets.

Pharmacological investigations have revealed that 3-Furyl-(2-methoxyphenyl)methanol demonstrates moderate inhibitory activity against several cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4, with IC50 values of 12.3 μM and 18.7 μM respectively. These findings, published in Drug Metabolism and Disposition (2024), suggest potential applications in drug-drug interaction studies and as a lead compound for developing selective CYP inhibitors.

Structural-activity relationship (SAR) studies have identified that the furyl methanol moiety is crucial for maintaining biological activity. Modifications at the 5-position of the furan ring have shown promising results in enhancing target selectivity while maintaining favorable pharmacokinetic properties. Computational docking studies indicate that the compound interacts with various protein targets through hydrogen bonding with the hydroxyl group and π-π stacking interactions involving the furan and phenyl rings.

Recent preclinical evaluations have explored the neuroprotective potential of 3-Furyl-(2-methoxyphenyl)methanol derivatives. A 2024 study in ACS Chemical Neuroscience demonstrated that certain analogs could reduce oxidative stress in neuronal cells by up to 65% at 10 μM concentration, suggesting possible applications in neurodegenerative disorders. However, further optimization is needed to improve blood-brain barrier penetration.

The compound's chiral nature has also attracted attention in asymmetric synthesis applications. Researchers have developed efficient enzymatic resolution methods to obtain both enantiomers in high optical purity (>99% ee), enabling detailed studies of their distinct biological activities. The (R)-enantiomer appears to show superior binding affinity to several neurological targets based on recent molecular dynamics simulations.

Current challenges in the development of 3-Furyl-(2-methoxyphenyl)methanol-based therapeutics include improving metabolic stability and oral bioavailability. Several research groups are exploring prodrug strategies and formulation approaches to address these limitations. The compound's unique structural features continue to make it a valuable template for medicinal chemistry optimization programs targeting various disease areas.